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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596 Get Quote

Core Chemical Properties of Diphenyl
Terephthalate
Diphenyl terephthalate is an organic compound that serves as a key monomer and building

block in the synthesis of various polymers, particularly polyesters like polyethylene

terephthalate (PET).[1] Its chemical identity is defined by its molecular formula and weight.

Molecular Formula and Weight
The fundamental quantitative data for diphenyl terephthalate are its molecular formula and

molecular weight. The molecular formula indicates the types and numbers of atoms in a single

molecule of the compound. The molecular weight is the mass of one mole of the substance.

Property Value Source

Molecular Formula C₂₀H₁₄O₄ [2][3][4][5][6]

Molecular Weight 318.32 g/mol [1][3]

This data is crucial for stoichiometric calculations in chemical reactions and for the analysis of

the compound's physical and chemical properties.[1] The structure consists of a central

terephthalate core with two phenyl ester groups.[1]
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The user request specified the inclusion of detailed experimental protocols and signaling

pathways. For a fundamental chemical compound like diphenyl terephthalate, these aspects

are not directly applicable in the context of determining its molecular weight and formula.

Experimental Protocols: The determination of molecular weight and formula is typically

achieved through standard analytical techniques such as mass spectrometry and elemental

analysis. While these are experimental methods, they are routine procedures for chemical

characterization rather than complex, multi-step protocols that would be detailed in a

whitepaper.

Signaling Pathways: Signaling pathways are biological processes and are not relevant to the

chemical properties of a simple organic compound like diphenyl terephthalate.

Visualizations such as Graphviz diagrams are also not applicable for representing the simple

molecular data of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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